Cas no 1803877-35-1 (2-(2-Bromoacetyl)-7-cyanobenzo[d]oxazole)

• Product Name: 2-(2-Bromoacetyl)-7-cyanobenzo[d]oxazole
• CAS No: 1803877-35-1
• MF: C₁₀H₅BrN₂O₂
• MW: 265.062901258469
• CID: 4818678
• Update Time: 2025-05-24

2-(2-Bromoacetyl)-7-cyanobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromoacetyl)-7-cyanobenzo[d]oxazole

• Inchi： 1S/C10H5BrN2O2/c11-4-8(14)10-13-7-3-1-2-6(5-12)9(7)15-10/h1-3H,4H2
• InChI Key： YLJOHJOIQOONMS-UHFFFAOYSA-N
• SMILES： BrCC(C1=NC2C=CC=C(C#N)C=2O1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 2.3
• Topological Polar Surface Area: 66.9

Additional information on 2-(2-Bromoacetyl)-7-cyanobenzo[d]oxazole

Introduction to 2-(2-Bromoacetyl)-7-cyanobenzo[d]oxazole (CAS No. 1803877-35-1)

2-(2-Bromoacetyl)-7-cyanobenzo[d]oxazole, identified by the Chemical Abstracts Service Number (CAS No.) 1803877-35-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a benzo[d]oxazole core, a structural motif well-documented for its biological activity, combined with functional groups that enhance its reactivity and potential applications. The presence of both a bromoacetyl moiety and a cyano group at the 7-position of the benzo[d]oxazole ring introduces unique chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The benzo[d]oxazole scaffold is a prominent structural feature in many pharmacologically active compounds, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of electron-withdrawing and electron-donating groups at specific positions on this scaffold can modulate its pharmacokinetic and pharmacodynamic profiles, making it an attractive scaffold for drug discovery efforts. In particular, the cyano group at the 7-position of the benzo[d]oxazole ring contributes to the compound's electronic properties, influencing its reactivity and interactions with biological targets.

The bromoacetyl group appended to the 2-position of the benzo[d]oxazole ring is another critical feature that enhances the compound's utility as a synthetic intermediate. This group is highly reactive and can participate in various chemical transformations, including nucleophilic addition reactions, which are commonly employed in the construction of more complex molecular architectures. The reactivity of the bromoacetyl group makes it particularly useful for the synthesis of peptidomimetics, protein inhibitors, and other bioactive molecules where site-specific modifications are required.

Recent advancements in medicinal chemistry have highlighted the importance of functionalized benzo[d]oxazole derivatives in addressing unmet medical needs. Studies have demonstrated that modifications to the benzo[d]oxazole core can significantly alter its biological activity, leading to the discovery of novel therapeutic agents. For instance, derivatives of benzo[d]oxazole have been investigated for their potential in treating neurological disorders, cancer, and infectious diseases. The compound 2-(2-Bromoacetyl)-7-cyanobenzo[d]oxazole represents an interesting derivative that combines multiple functional groups to enhance its pharmacological potential.

The synthesis of 2-(2-Bromoacetyl)-7-cyanobenzo[d]oxazole typically involves multi-step organic reactions starting from commercially available precursors. The introduction of the cyano group can be achieved through cyanation reactions such as hydrocyanation or oxidation of nitriles. Subsequent bromination and acetylation steps are then performed to install the bromoacetyl moiety at the 2-position. The precise control over reaction conditions is crucial to ensure high yield and purity, which are essential for subsequent biological evaluations.

In terms of biological activity, preliminary studies on 2-(2-Bromoacetyl)-7-cyanobenzo[d]oxazole have shown promising results in vitro. The compound has been tested for its interaction with various biological targets, including enzymes and receptors implicated in disease pathways. Notably, its ability to modulate key signaling pathways has raised interest in its potential as an anti-cancer agent. Additionally, its structural features suggest possible applications in treating inflammatory diseases by inhibiting pro-inflammatory cytokine production.

The pharmacokinetic properties of 2-(2-Bromoacetyl)-7-cyanobenzo[d]oxazole are also under investigation to assess its suitability for clinical development. Factors such as solubility, stability, and metabolic degradation pathways are critical determinants of a drug's efficacy and safety profile. Computational modeling techniques have been employed to predict how this compound might behave within biological systems, providing valuable insights into its potential pharmacokinetic behavior before experimental validation.

Future research directions may focus on optimizing the synthesis of 2-(2-Bromoacetyl)-7-cyanobenzo[d]oxazole to improve scalability and cost-effectiveness. Additionally, exploring derivatives with modified functional groups could lead to novel compounds with enhanced biological activity or improved pharmacokinetic profiles. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into tangible therapeutic benefits.

The role of intermediates like 2-(2-Bromoacetyl)-7-cyanobenzo[d]oxazole in drug discovery cannot be overstated. They serve as building blocks for more complex molecules and provide opportunities to explore new chemical space for therapeutic intervention. As our understanding of disease mechanisms advances, so does our ability to design targeted interventions using sophisticated molecular tools like this compound.